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Abstract

2,6-Diphenylpyridine-4-carbaldehyde is a substituted pyridine derivative with potential
applications in medicinal chemistry and materials science. Its structural motif, featuring a
central pyridine ring flanked by two phenyl groups and possessing a reactive aldehyde
functionality, makes it an attractive scaffold for the synthesis of more complex molecules. This
technical guide provides a summary of the available information on its molecular structure,
properties, and potential synthetic routes, drawing from data on closely related analogs due to
the limited specific information on the title compound.

Molecular Structure and Properties

2,6-Diphenylpyridine-4-carbaldehyde, with the chemical formula C1sH13NO, consists of a
central pyridine ring substituted at the 2 and 6 positions with phenyl groups and at the 4
position with a carbaldehyde (formyl) group.

Table 1: Physicochemical Properties of 2,6-Diphenylpyridine-4-carbaldehyde and Related
Compounds
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2,6- o 2,6-
Property Diphenylpyridine-4- " - Diphenylpyridine-4-
Diphenylpyridine . .
carbaldehyde carboxylic acid
CAS Number 18780-01-3 3558-69-8 38947-57-8
Molecular Formula CisHi13sNO Ci7H13N Ci1sH13NO2
Molecular Weight 259.31 g/mol 231.29 g/mol 275.31 g/mol [1]
» White crystalline
Appearance Not specified Buff color powder[1]
powder
Melting Point Not specified 78-80 °C 281-288 °CJ[1]
- -~ <0.5 pg/mL in water at -
Solubility Not specified H74 Not specified
pH 7.

Note: Data for 2,6-Diphenylpyridine-4-carbaldehyde is limited. Data for related compounds is
provided for context.

Synthesis and Characterization

While specific, detailed experimental protocols for the synthesis of 2,6-Diphenylpyridine-4-
carbaldehyde are not readily available in the reviewed literature, a plausible synthetic strategy
can be inferred from general methods for the preparation of substituted pyridines. A common
approach involves the Krohnke pyridine synthesis or similar condensation reactions.

Postulated Synthetic Pathway

A potential synthetic route could involve the reaction of a 1,5-dicarbonyl compound (or a
precursor) with an ammonium source, followed by oxidation. Alternatively, functional group
transformation from a related 2,6-diphenylpyridine derivative, such as the oxidation of a
corresponding alcohol or the reduction of a carboxylic acid derivative, could yield the target
aldehyde.
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Caption: Postulated synthetic workflow for 2,6-Diphenylpyridine-4-carbaldehyde.

Characterization

Due to the lack of specific published data, the following are expected spectroscopic
characteristics based on the molecular structure:

IH NMR: Signals corresponding to the aldehydic proton (likely a singlet around 9-10 ppm),
aromatic protons on the pyridine ring (two singlets or an AX system), and aromatic protons
on the two phenyl groups (multiplets in the 7-8 ppm region).

e 13C NMR: A signal for the carbonyl carbon of the aldehyde (typically in the 190-200 ppm
region), along with signals for the carbons of the pyridine and phenyl rings.

o FT-IR: A characteristic C=0 stretching vibration for the aldehyde group (around 1700 cm™1),
along with C=C and C=N stretching vibrations for the aromatic rings.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of 259.31.

Potential Applications in Drug Development and
Materials Science

The structural features of 2,6-Diphenylpyridine-4-carbaldehyde suggest its potential as a
versatile building block in several scientific domains.
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Medicinal Chemistry

Pyridine and its derivatives are prevalent scaffolds in a wide range of pharmaceuticals. The
presence of the phenyl groups can enhance interactions with biological targets through 11-
stacking, while the aldehyde group provides a handle for further chemical modifications, such
as the formation of Schiff bases, which are known to exhibit a variety of biological activities.

2,6-Diphenylpyridine-4-carbaldehyde Primary Amine (R-NH2)

Schiff Base Fo@

Biologically Active Schiff Base Derivatives

nteraction

Potential Biological Targets
(e.g., Enzymes, Receptors)

Click to download full resolution via product page

Caption: Logical relationship for the utility of 2,6-Diphenylpyridine-4-carbaldehyde in
generating biologically active compounds.

Materials Science

The rigid, conjugated structure of 2,6-Diphenylpyridine-4-carbaldehyde makes it a candidate
for the synthesis of organic materials with interesting photophysical or electronic properties.
The pyridine nitrogen provides a coordination site for metal ions, suggesting its use as a ligand
in the formation of metal-organic frameworks (MOFs) or coordination polymers.

Experimental Protocols (Hypothetical)
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The following are hypothetical experimental protocols based on general synthetic

methodologies for similar compounds. These have not been experimentally validated for 2,6-

Diphenylpyridine-4-carbaldehyde.

Table 2: Hypothetical Experimental Protocol for Synthesis

Step

Procedure

1. Reaction Setup

To a solution of an appropriate 1,5-dicarbonyl
precursor in a suitable solvent (e.g., ethanol),
add a source of ammonia (e.g., ammonium

acetate).

2. Cyclization

Reflux the reaction mixture for several hours to
facilitate the formation of the dihydropyridine
intermediate. Monitor the reaction progress by

Thin Layer Chromatography (TLC).

3. Oxidation

Upon completion of the cyclization, add an
oxidizing agent (e.g., manganese dioxide or
nitric acid) to aromatize the dihydropyridine ring

to the pyridine.

4. Work-up

After the reaction is complete, cool the mixture,
filter off any solids, and remove the solvent

under reduced pressure.

5. Purification

Purify the crude product by column
chromatography on silica gel using an
appropriate eluent system (e.g., a mixture of

hexane and ethyl acetate).

6. Characterization

Characterize the purified product using
spectroscopic methods (NMR, IR, MS) and

determine its melting point.

Conclusion
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2,6-Diphenylpyridine-4-carbaldehyde is a molecule of interest with significant potential for
further exploration in both medicinal chemistry and materials science. While detailed
experimental data for this specific compound is currently scarce in the public domain, its
structural similarity to well-studied pyridine derivatives provides a strong basis for future
research. The development of a reliable synthetic route and a thorough characterization of its
properties are crucial next steps to unlock its full potential as a versatile chemical building
block. Further investigation into its biological activities and coordination chemistry is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b172189?utm_src=pdf-body
https://www.benchchem.com/product/b172189?utm_src=pdf-custom-synthesis
https://jjc.yu.edu.jo/index.php/jjc/article/view/619
https://jjc.yu.edu.jo/index.php/jjc/article/view/619
https://www.benchchem.com/product/b172189#molecular-structure-of-2-6-diphenylpyridine-4-carbaldehyde
https://www.benchchem.com/product/b172189#molecular-structure-of-2-6-diphenylpyridine-4-carbaldehyde
https://www.benchchem.com/product/b172189#molecular-structure-of-2-6-diphenylpyridine-4-carbaldehyde
https://www.benchchem.com/product/b172189#molecular-structure-of-2-6-diphenylpyridine-4-carbaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b172189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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